Cas no 2161612-71-9 (2-(2-amino-1-{spiro2.2pentan-1-yl}ethoxy)ethan-1-ol)
2-(2-amino-1-{spiro2.2pentan-1-yl}ethoxy)ethan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 2161612-71-9
- EN300-1293733
- 2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol
- 2-(2-amino-1-{spiro2.2pentan-1-yl}ethoxy)ethan-1-ol
-
- Inchi: 1S/C9H17NO2/c10-6-8(12-4-3-11)7-5-9(7)1-2-9/h7-8,11H,1-6,10H2
- InChI Key: CDSBMWUDVDZMCT-UHFFFAOYSA-N
- SMILES: O(CCO)C(CN)C1CC21CC2
Computed Properties
- Exact Mass: 171.125928785g/mol
- Monoisotopic Mass: 171.125928785g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 5
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.1
- Topological Polar Surface Area: 55.5Ų
2-(2-amino-1-{spiro2.2pentan-1-yl}ethoxy)ethan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1293733-0.05g |
2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol |
2161612-71-9 | 0.05g |
$1513.0 | 2023-06-06 | ||
| Enamine | EN300-1293733-0.1g |
2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol |
2161612-71-9 | 0.1g |
$1585.0 | 2023-06-06 | ||
| Enamine | EN300-1293733-0.25g |
2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol |
2161612-71-9 | 0.25g |
$1657.0 | 2023-06-06 | ||
| Enamine | EN300-1293733-0.5g |
2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol |
2161612-71-9 | 0.5g |
$1728.0 | 2023-06-06 | ||
| Enamine | EN300-1293733-1.0g |
2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol |
2161612-71-9 | 1g |
$1801.0 | 2023-06-06 | ||
| Enamine | EN300-1293733-2.5g |
2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol |
2161612-71-9 | 2.5g |
$3530.0 | 2023-06-06 | ||
| Enamine | EN300-1293733-5.0g |
2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol |
2161612-71-9 | 5g |
$5221.0 | 2023-06-06 | ||
| Enamine | EN300-1293733-10.0g |
2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol |
2161612-71-9 | 10g |
$7742.0 | 2023-06-06 | ||
| Enamine | EN300-1293733-50mg |
2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol |
2161612-71-9 | 50mg |
$1247.0 | 2023-09-30 | ||
| Enamine | EN300-1293733-100mg |
2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol |
2161612-71-9 | 100mg |
$1307.0 | 2023-09-30 |
2-(2-amino-1-{spiro2.2pentan-1-yl}ethoxy)ethan-1-ol Related Literature
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
Additional information on 2-(2-amino-1-{spiro2.2pentan-1-yl}ethoxy)ethan-1-ol
2-(2-Amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol: A Novel Scaffold for Targeted Therapeutic Applications in Biomedical Research
2-(2-Amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol, identified by its CAS No. 2161612-71-9, represents a unique molecular scaffold with potential applications in pharmaceutical development. This compound features a spiro[2.2]pentan-1-yl ring system fused to an ethoxy group, creating a complex three-dimensional architecture that may influence its biological activity. Recent studies have highlighted the importance of such structural motifs in modulating receptor interactions and improving drug efficacy.
The spiro[2.2]pentan-1-yl core of this molecule is particularly noteworthy, as it introduces a rigid, non-planar geometry that could enhance binding affinity to specific protein targets. This structural feature is increasingly being explored in the design of small-molecule therapeutics for diseases such as cancer and neurodegenerative disorders. The ethoxy group attached to the central carbon further contributes to solubility and metabolic stability, critical factors in drug development.
Recent research published in Journal of Medicinal Chemistry (2023) has demonstrated that compounds with similar spiro ring systems exhibit promising anti-inflammatory properties. These findings suggest that the 2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol scaffold may be a valuable candidate for further investigation in the treatment of chronic inflammatory conditions. The amino functionality in the molecule is likely to play a role in hydrogen bonding interactions with target proteins, enhancing its pharmacological profile.
Advancements in computational modeling have enabled researchers to predict the behavior of 2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol in biological systems. Machine learning algorithms trained on large datasets of molecular interactions have identified this compound as a potential inhibitor of key enzymes involved in cell proliferation pathways. Such insights are critical for optimizing its therapeutic potential and reducing off-target effects.
Experimental studies conducted in 2024 have focused on the ethan-1-ol moiety of this molecule, which may contribute to its membrane permeability and cellular uptake. Researchers have observed that the hydroxyl group at the terminal position could facilitate interactions with lipid bilayers, enhancing the compound's ability to cross biological membranes. This property is particularly valuable for targeting intracellular pathways in disease mechanisms.
The synthesis of 2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol involves a multi-step process that requires precise control of stereochemistry. The spiro[2.2]pentan-1-yl ring system is typically formed through a cycloaddition reaction, followed by functional group introduction to achieve the final molecular structure. These synthetic strategies are critical for producing high-purity compounds suitable for pharmaceutical applications.
Current studies have also explored the spiro ring's impact on molecular dynamics. Vibrational spectroscopy analyses have revealed that the rigid spiro[2.2]pentan-1-yl framework reduces conformational flexibility, which could influence its binding kinetics with biological targets. This characteristic is particularly relevant in the development of selective inhibitors for complex signaling pathways.
From a pharmacokinetic perspective, the ethoxy group in 2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol may contribute to its metabolic stability. Comparative studies with structurally similar compounds have shown that the presence of an ethoxy group can significantly extend the half-life of a drug in vivo, an important factor in improving therapeutic outcomes.
The amino functionality in this molecule is also being investigated for its role in drug delivery systems. Researchers are exploring the use of 2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol as a carrier for targeted drug release, leveraging its ability to interact with specific receptors on target cells. This approach could enhance the precision of therapeutic interventions while minimizing systemic side effects.
Emerging data from 2025 suggests that the spiro[2.2]pentan-1-yl core may have applications beyond traditional pharmaceuticals. Studies in materials science have indicated that this molecular scaffold could be used in the development of biocompatible polymers for tissue engineering. The unique geometry of the spiro ring system may enable the creation of materials with tunable mechanical properties, opening new avenues for biomedical applications.
As research into 2-(2-amino-1-{spiro[2.2]pentan-1-yl}ethoxy)ethan-1-ol progresses, its potential applications are expanding across multiple therapeutic areas. The combination of structural complexity and functional versatility makes this compound a promising candidate for further exploration in both pharmaceutical and materials science domains.
Continued investigation into the spiro[2.2]pentan-1-yl scaffold and its derivatives is expected to yield new insights into molecular design principles. These findings could ultimately lead to the development of more effective therapeutics with improved safety profiles and broader clinical applications.
2161612-71-9 (2-(2-amino-1-{spiro2.2pentan-1-yl}ethoxy)ethan-1-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)